Cas no 25917-90-2 (1,4-Benzenediamine,2-methoxy-5-nitro-)

1,4-Benzenediamine,2-methoxy-5-nitro- structure
25917-90-2 structure
Product Name:1,4-Benzenediamine,2-methoxy-5-nitro-
CAS No:25917-90-2
MF:C7H9N3O3
MW:183.164661169052
MDL:MFCD01761760
CID:263685
PubChem ID:5487945
Update Time:2025-08-05

1,4-Benzenediamine,2-methoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine,2-methoxy-5-nitro-
    • 2-methoxy-5-nitrobenzene-1,4-diamine
    • T863G3G2HS
    • 1,4-Benzenediamine, 2-methoxy-5-nitro-
    • 2-Methoxy-5-nitro-1,4-benzenediamine
    • E81850
    • DTXSID40180592
    • MFCD01761760
    • 2-methoxy-5-nitrobenzene-1, 4-diamine
    • BS-51725
    • 4-13-00-01441 (Beilstein Handbook Reference)
    • AKOS006276250
    • EN300-7549571
    • BRN 3281023
    • SCHEMBL8009996
    • CCRIS 8114
    • 25917-90-2
    • 4-Amino-3-nitro-6-methoxyaniline
    • CS-0146025
    • Amino-3-nitro-6-methoxyaniline, 4-
    • XH1449
    • MDL: MFCD01761760
    • Inchi: 1S/C7H9N3O3/c1-13-7-3-4(8)6(10(11)12)2-5(7)9/h2-3H,8-9H2,1H3
    • InChI Key: YXHNYYAGVDNJIK-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(=C(C=C1N)[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 183.06447
  • Monoisotopic Mass: 183.064391
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.3803 (rough estimate)
  • Boiling Point: 316.83°C (rough estimate)
  • Flash Point: 213.6°C
  • Refractive Index: 1.5860 (estimate)
  • PSA: 104.41

1,4-Benzenediamine,2-methoxy-5-nitro- Pricemore >>

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